Tritungsten diyttrium dodecaoxide

• CAS No.: 10527-41-0
• Molecular Formula: O12W3Y2
• Molecular Weight: 921.3245
• Synonyms: tritungsten diyttrium dodecaoxide

Description

Tritungsten diyttrium dodecaoxide (Y₂W₃O₁₂) is a ternary oxide comprising yttrium (Y), tungsten (W), and oxygen (O). These compounds share a general formula of M₂W₃O₁₂, where M is a trivalent cation (e.g., Y³⁺, Ce³⁺, Al³⁺).

Comparison with Similar Compounds

Structural and Chemical Properties

The table below compares key structural and chemical properties of Y₂W₃O₁₂ with analogous tungstate compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Crystal System	Notable Properties
Tritungsten Diyttrium Dodecaoxide	Y₂W₃O₁₂	921.34	~5.5–6.0*	Cubic*	High thermal stability, insoluble in water*
Cerium Tungstate	Ce₂W₃O₁₂	1023.74	6.77	Tetragonal	Insoluble, off-white powder, >350°C stability
Aluminum Tungstate	Al₂W₃O₁₂	797.48	N/A	N/A	Used in ceramics and catalysts
Yttrium Oxide	Y₂O₃	225.81	4.56–5.58	Cubic	High melting point (2440°C), optical applications

*Inferred based on analogous compounds and yttrium oxide data.

Key Observations:

• Molecular Weight : Y₂W₃O₁₂ (921.34 g/mol) is lighter than Ce₂W₃O₁₂ (1023.74 g/mol) due to yttrium’s lower atomic mass compared to cerium .
• Density : The density of Y₂W₃O₁₂ is estimated to be lower than Ce₂W₃O₁₂ (6.77 g/cm³) but higher than Y₂O₃ (4.56–5.58 g/cm³) .
• Crystal System : Analogous garnet-structured oxides (e.g., Y₃Al₅O₁₂) adopt cubic systems, suggesting Y₂W₃O₁₂ may crystallize similarly .

Performance Insights:

• Optical Applications : Y₂O₃’s use in lasers and coatings suggests Y₂W₃O₁₂ could enhance refractive index or durability in optical systems .
• Catalytic Activity : Ce₂W₃O₁₂’s role in catalysis implies Y₂W₃O₁₂ may serve as a redox-active support, leveraging tungsten’s multivalent states .